Cas no 1131587-44-4 (Methyl 2,4-dihydroxy-5-iodobenzoate)

Methyl 2,4-dihydroxy-5-iodobenzoate structure
1131587-44-4 structure
Product Name:Methyl 2,4-dihydroxy-5-iodobenzoate
CAS No:1131587-44-4
MF:C8H7IO4
MW:294.043255090714
CID:1030683
PubChem ID:44828938
Update Time:2025-04-20

Methyl 2,4-dihydroxy-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2,4-dihydroxy-5-iodobenzoate
    • 1131587-44-4
    • Methyl2,4-dihydroxy-5-iodobenzoate
    • A802756
    • DB-060294
    • AKOS015852198
    • methyl 2,4-dihydroxy-5-iodo-benzoate
    • DTXSID10661025
    • Inchi: 1S/C8H7IO4/c1-13-8(12)4-2-5(9)7(11)3-6(4)10/h2-3,10-11H,1H3
    • InChI Key: BDPUWOXPDUWNCW-UHFFFAOYSA-N
    • SMILES: IC1C(=CC(=C(C(=O)OC)C=1)O)O

Computed Properties

  • Exact Mass: 293.93891g/mol
  • Monoisotopic Mass: 293.93891g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 66.8Ų

Methyl 2,4-dihydroxy-5-iodobenzoate Pricemore >>

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Methyl 2,4-dihydroxy-5-iodobenzoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1131587-44-4)Methyl 2,4-dihydroxy-5-iodobenzoate
Order Number:A802756
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:05
Price ($):325.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1131587-44-4)Methyl 2,4-dihydroxy-5-iodobenzoate
A802756
Purity:99%
Quantity:1g
Price ($):325.0
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